ethyl 1-(3-methoxybenzyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(3-methoxyphenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C16H23NO3/c1-3-20-16(18)14-7-9-17(10-8-14)12-13-5-4-6-15(11-13)19-2/h4-6,11,14H,3,7-10,12H2,1-2H3
• InChI Key: YEGQYRHQEFFFOS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC2=CC(=CC=C2)OC
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol

Description

Synthesis Analysis

The synthesis of ethyl 1-(3-methoxybenzyl)-4-piperidinecarboxylate and related compounds involves multiple steps, including the formation of piperidine derivatives. A practical synthesis of a related compound, ethyl cis-4-amino-3-methoxy-1-piperidinecarboxylate, a key intermediate in the production of potent gastrointestinal stimulants like cisapride, demonstrates the complexity and efficiency of these synthesis processes. This synthesis pathway involves the formation of cis-fused oxazolidinopiperidine from 1-methyl-1,2,3,6-tetrahydropyridine via efficient formation steps (B. Kim et al., 2001).

Molecular Structure Analysis

The structural analysis of ethyl 1-(3-methoxybenzyl)-4-piperidinecarboxylate derivatives highlights the significance of molecular geometry in determining compound properties. For instance, ethyl 2-(4-methylbenzylidene)-3-oxobutanoate's synthesis and characterization involve X-ray diffraction studies, revealing its molecular structure and confirming the Z conformation about the C=C double bond, which is crucial for understanding the compound's reactivity and interaction with biological targets (Ajay Kumar Kariyappa et al., 2016).

Chemical Reactions and Properties

The chemical reactivity of ethyl 1-(3-methoxybenzyl)-4-piperidinecarboxylate derivatives is influenced by the functional groups and molecular structure. These compounds participate in various chemical reactions, such as Knoevenagel condensation, which is pivotal in synthesizing compounds with potential antimicrobial activities. The synthesized molecules, characterized by their structure and properties, underline the versatility and reactivity of these piperidine derivatives in organic synthesis (A. D. Kumar et al., 2016).